Cas no 16106-20-0 (Isosorbide 2-Nitrate)

• Product name: Isosorbide 2-Nitrate
• CAS No: 16106-20-0
• MF: C₆H₉NO₆
• MW: 191.13876
• CID: 173368
• PubChem ID: 62989

Isosorbide 2-Nitrate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,4:3,6-dianhydro-, 2-nitrate
• ISOSORBIDE 2-MONONITRATE
• Isosorbide 2-Nitrate
• 1,4:3,6-Dianhydro-D-glucitol 2-nitrate
• 1,4:3,6-Dianhydrosorbitol 2-mononitrate
• 2-Ismn
• Glucitol,1,4:3,6-dianhydro-,2-nitrate,D
• Isosorbide-2-mononitrate
• isosorbide-5-mononitrate
• Isosorbide-5-nitrate
• Isosorbide Mononitrate
• UNII-21BMF8FI0K
• isosorbide-2-nitrate
• 16106-20-0
• [(3R,3aR,6S,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
• Isosorbide-2-nitrate (IS-2-N)
• DTXSID40873331
• AKOS005622668
• Glucitol, 1,4:3,6-dianhydro-, 2-nitrate, D-
• AS-12114
• (3S,3aS,6R)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl nitrate
• 21BMF8FI0K
• NS00087280
• CHEMBL1310
• ISOSORBIDE DINITRATE, DILUTED IMPURITY B [EP IMPURITY]
• EINECS 240-271-4
• isosorbide nitrate
• 1217781-04-8
• SCHEMBL26782
• ISOSORBIDE MONONITRATE, DILUTED IMPURITY C [EP IMPURITY]
• (3S,3aS,6R,6aR)-6-hydroxy-hexahydrofuro[3,2-b]furan-3-yl nitrate
• D-Glucitol, 1,4:3,6-dianhydro-, 2-nitrate
• Q27253548
• NCGC00159334-02
• (3S,3aS,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl nitrate
• YWXYYJSYQOXTPL-JGWLITMVSA-N
• 6-Nitrooxyhexahydro-furo[3,2-b]furan-3-ol
• NCGC00159334-03
• J-009778
• STK802159
• BBL024391
• G78335
• 1,4:3,6-dianhydro-2-O-nitro-D-glucitol

• Inchi： 1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChI Key： YWXYYJSYQOXTPL-JGWLITMVSA-N
• SMILES： C1[C@H]([C@@H]2[C@@H]([C@H](CO2)O[N+](=O)[O-])O1)O

Computed Properties

• Exact Mass: 191.04300
• Monoisotopic Mass: 191.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.5784 (rough estimate)
• Melting Point: 51.5℃
• Boiling Point: 326.86°C (rough estimate)
• Refractive Index: 1.4860 (estimate)
• PSA: 93.74000
• LogP: -0.75500

Isosorbide 2-Nitrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：LZ4385500